![molecular formula C21H13BrClNO4S3 B2438441 2-((4-((4-Bromophenyl)sulfonyl)-2-(thiophen-2-yl)oxazol-5-yl)thio)-1-(4-chlorophenyl)ethanone CAS No. 850928-42-6](/img/structure/B2438441.png)
2-((4-((4-Bromophenyl)sulfonyl)-2-(thiophen-2-yl)oxazol-5-yl)thio)-1-(4-chlorophenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-((4-Bromophenyl)sulfonyl)-2-(thiophen-2-yl)oxazol-5-yl)thio)-1-(4-chlorophenyl)ethanone is a useful research compound. Its molecular formula is C21H13BrClNO4S3 and its molecular weight is 554.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
The compound has been synthesized and its reactivity studied, providing insights into the functionalization of 2-acyl-benzo[b]thiophene derivatives. This synthesis involves oxidative systems and nucleophilic additions, leading to various substituted derivatives (Pouzet, Erdelmeier, Dansette, & Mansuy, 1998).
Structural Analysis
X-ray analysis has been used to determine the crystalline structure of related compounds. This analytical technique helps in understanding the molecular configuration, bond distances, and angles, which are crucial for predicting the reactivity and potential applications of such compounds (Zy Zhang, Hs Dong, & Y. Zhu, 1996).
Potential Anti-Inflammatory Applications
Some derivatives of this compound have shown potential anti-inflammatory activity. This suggests a possible application in the development of new anti-inflammatory agents, expanding the therapeutic potential of such compounds (Karande & Rathi, 2017).
Antituberculosis and Cytotoxicity Studies
Derivatives have been evaluated for their antituberculosis activity and cytotoxic effects. Such studies are essential for developing new therapeutic agents, especially in the field of infectious diseases (Chitra et al., 2011).
Anticancer Evaluation
A series of derivatives have been synthesized and their anticancer activities evaluated. The study of these compounds against various cancer cell lines could lead to the development of novel anticancer agents (Zyabrev, Demydchuk, Zhirnov, & Brovarets, 2022).
Medicinal Chemistry Studies
In-depth studies in medicinal chemistry involving this compound and its derivatives have been conducted. These studies include structural characterization and exploration of therapeutic potential, underlining the importance of such compounds in drug discovery (Shahana & Yardily, 2020).
Properties
IUPAC Name |
2-[[4-(4-bromophenyl)sulfonyl-2-thiophen-2-yl-1,3-oxazol-5-yl]sulfanyl]-1-(4-chlorophenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13BrClNO4S3/c22-14-5-9-16(10-6-14)31(26,27)20-21(28-19(24-20)18-2-1-11-29-18)30-12-17(25)13-3-7-15(23)8-4-13/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADZDWKKQBGLVGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC(=C(O2)SCC(=O)C3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13BrClNO4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
554.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.